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Cat. No.: B1360076

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl 4-hydroxybenzoate, also known as isoamylparaben, is an ester of p-
hydroxybenzoic acid and isopentyl alcohol.[1][2][3] It belongs to the paraben family, a group of
chemicals widely utilized as preservatives in cosmetics, pharmaceuticals, and food products
due to their antimicrobial properties.[4] This technical guide provides a comprehensive
overview of the core physicochemical properties of Isopentyl 4-hydroxybenzoate, presenting
guantitative data in structured tables, detailing relevant experimental protocols, and offering
visual representations of key experimental workflows.

Chemical Identity and Structure

Isopentyl 4-hydroxybenzoate is chemically identified as the 3-methylbutyl ester of 4-
hydroxybenzoic acid.[2][5] Its structure consists of a benzene ring substituted with a hydroxyl
group and an ester group at the para position. The ester group is formed with isopentyl alcohol.

Synonyms: Isoamyl 4-hydroxybenzoate, Isoamylparaben, 4-Hydroxybenzoic acid isoamyl ester,
p-Hydroxybenzoic acid isoamyl ester.[1][2][3][6][7]

Chemical Structure:
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Caption: Chemical Structure of Isopentyl 4-hydroxybenzoate.

Physicochemical Properties

A summary of the key physicochemical properties of Isopentyl 4-hydroxybenzoate is

presented in the tables below. These properties are crucial for understanding its behavior in

various applications, including formulation development and safety assessments.

General and Physical Properties

Property Value Reference
Molecular Formula C12H1603 [2][6][8]
Molecular Weight 208.25 g/mol [6][7119]
White to almost white powder
Appearance [1][10]
or crystal
Melting Point 60.0 to 64.0 °C [1]
Boiling Point 242 °C [10]
Density 1.083 + 0.06 g/cm3 (Predicted) [10]
Property Value Reference
Solubility in Water Limited solubility [5]
Soluble in methanol.
Solubility in Organic Solvents Moderately soluble in other [5][10]
organic solvents.
pKa 8.22 £ 0.15 (Predicted) [10]

Experimental Protocols

Detailed experimental protocols for the determination of physicochemical properties are

essential for reproducible and accurate measurements. Below are generalized methodologies

for key experiments.
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Determination of Melting Point

The melting point can be determined using a capillary melting point apparatus. A small,
powdered sample of Isopentyl 4-hydroxybenzoate is packed into a capillary tube. The tube is
placed in the apparatus, and the temperature is gradually increased. The temperature range
from which the substance begins to melt to when it becomes completely liquid is recorded as
the melting point.

Determination of Boiling Point

The boiling point is determined by distillation. The compound is heated in a distillation flask
equipped with a condenser and a thermometer. The temperature at which the liquid boils and
its vapor is in equilibrium with the liquid is recorded as the boiling point. For accuracy, the
atmospheric pressure should be recorded and the boiling point corrected to standard pressure
if necessary.

Determination of Solubility

The solubility of Isopentyl 4-hydroxybenzoate in various solvents can be determined by the
shake-flask method. An excess amount of the solid compound is added to a known volume of
the solvent in a sealed container. The mixture is agitated at a constant temperature for a
prolonged period to ensure equilibrium is reached. The saturated solution is then filtered, and
the concentration of the dissolved compound is determined using a suitable analytical
technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography
(HPLC).

Synthesis of Isopentyl 4-hydroxybenzoate (Fischer
Esterification)

A common method for the synthesis of esters like Isopentyl 4-hydroxybenzoate is the Fischer
esterification. This involves the acid-catalyzed reaction of a carboxylic acid (p-hydroxybenzoic
acid) with an alcohol (isopentyl alcohol).
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Caption: General workflow for the synthesis of Isopentyl 4-hydroxybenzoate.
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Logical Relationships in Physicochemical Property
Determination

The determination of the physicochemical properties of a compound follows a logical workflow

to ensure accurate characterization.
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Caption: Workflow for physicochemical characterization.

Conclusion

This technical guide has summarized the essential physicochemical properties of Isopentyl 4-
hydroxybenzoate, providing a valuable resource for professionals in research, development,
and formulation. The presented data, structured for clarity and supported by generalized
experimental methodologies and logical workflows, offers a foundational understanding of this
compound's characteristics. Accurate knowledge of these properties is paramount for its
effective and safe application in various industrial and consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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